Cas no 4955-90-2 (Sodium gentisate)

• Product Name: Sodium gentisate
• CAS No: 4955-90-2
• MF: C₇H₅NaO₄
• MW: 176.101973295212
• MDL: MFCD00150273
• CID: 45436
• PubChem ID: 253661309
• Update Time: 2025-06-08

Sodium gentisate Chemical and Physical Properties

Names and Identifiers

• gentisic acid sodium hydrate
• Casate
• Gabail
• Gentalpin
• Gentasol
• Gentidol
• Gentinatre
• Gentisan
• Gentisic acid, monosodium salt
• Gentisod
• Legential
• Nagent
• Nagentis
• Sodium 2,5-dihydroxybenzoate
• 5-Hydroxysalicylate sodium
• Casate Sodium
• Gensalate Sodium
• Sodium-Gent
• Sodium gentisate
• Gentisic Acid Sodium Salt Hydrate
• 2,5-Dihydroxybenzoic Acid Sodium Salt Hydrate
• 2,5-Dihydroxybenzoic Acid Sodium
• 2,5-Dihydroxybenzoic Acid Sodium Salt
• Gentasol (VAN)
• Gentisic acid sodium salt
• Gentisato sodico [DCIT]
• GENTISATE SODIUM
• Natrii gentisas [INN-Latin]
• Benzoic acid, 2,5-dihydroxy-, monosodium salt
• Monosodium 2,5-dihydroxybenzoate
• Gentisate de sodium [INN-French]

• MDL： MFCD00150273
• Inchi： 1S/C7H6O4.Na/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3,8-9H,(H,10,11);/q;+1/p-1
• InChI Key： MOIJZWWOFOQFMH-UHFFFAOYSA-M
• SMILES： [Na+].OC1C=CC(=CC=1C(=O)[O-])O

Computed Properties

• Exact Mass: 176.00900
• Monoisotopic Mass: 176.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: Gray white solid
• Melting Point: >2200C (dec)
• Boiling Point: 406.9 °C at 760 mmHg
• Flash Point: 214 °C
• PSA: 80.59000
• LogP: -0.53870
• Merck: 4398

Sodium gentisate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：LY3860000
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Sodium gentisate

Sodium Gentisate (CAS No. 4955-90-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Sodium gentisate, with the chemical identifier CAS No. 4955-90-2, is a sodium salt derivative of gentisic acid, a naturally occurring hydroxybenzoic acid. This compound has garnered significant attention in the fields of pharmaceuticals, biochemical research, and material science due to its versatile biological activities and chemical properties. The increasing interest in Sodium gentisate stems from its potential applications in drug development, enzyme inhibition, and as a precursor in synthetic chemistry.

The molecular structure of Sodium gentisate (CAS No. 4955-90-2) consists of a benzoic acid core substituted with hydroxyl groups at the 2- and 3-positions, with the carboxyl group converted into its sodium salt form. This structural configuration imparts unique reactivity and solubility characteristics, making it a valuable intermediate in various synthetic pathways. The compound is typically obtained through the neutralization of gentisic acid with sodium hydroxide, a process that enhances its stability and bioavailability.

In recent years, Sodium gentisate has been extensively studied for its pharmacological properties. Research has highlighted its role as an antioxidant and anti-inflammatory agent, with potential applications in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The antioxidant activity of Sodium gentisate is attributed to its ability to scavenge free radicals and modulate reactive oxygen species (ROS) levels in biological systems.

Moreover, Sodium gentisate has shown promise in the field of enzyme inhibition. Studies have demonstrated its effectiveness in inhibiting various enzymes involved in metabolic pathways, including xanthine oxidase and lipoxygenase. These inhibitory effects make it a candidate for developing therapeutic agents targeting inflammatory and oxidative stress-related conditions. The compound's ability to modulate enzyme activity without significant side effects has positioned it as a promising candidate for further clinical investigation.

The synthesis of Sodium gentisate (CAS No. 4955-90-2) involves well-established chemical methodologies that ensure high purity and yield. The process typically begins with the extraction of gentisic acid from natural sources such as plant extracts or microbial fermentation products. Once isolated, gentisic acid undergoes neutralization with sodium hydroxide to form the corresponding sodium salt. This synthetic route is environmentally friendly and scalable, making it suitable for industrial production.

The solubility profile of Sodium gentisate is another critical factor contributing to its widespread use in pharmaceutical formulations. Due to its high solubility in water, it can be easily incorporated into aqueous-based drug delivery systems, enhancing bioavailability and therapeutic efficacy. This property is particularly advantageous for developing oral medications, injectables, and topical formulations.

In the realm of material science, Sodium gentisate has been explored for its potential applications in polymer chemistry and nanotechnology. Its ability to act as a chelating agent has been utilized in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials have applications ranging from catalysis to gas storage, showcasing the versatility of Sodium gentisate beyond traditional pharmaceutical uses.

The latest research on Sodium gentisate (CAS No. 4955-90-2) has also delved into its role in cancer therapy. Studies have indicated that it can selectively inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways involved in tumor progression. Additionally, its ability to enhance the efficacy of chemotherapeutic agents while minimizing toxicity makes it an attractive candidate for combination therapy approaches.

The safety profile of Sodium gentisate is another area of focus in recent studies. Toxicological assessments have shown that it exhibits low systemic toxicity at therapeutic doses, with minimal adverse effects on major organ systems. This safety profile underscores its potential as a safe and effective therapeutic agent when used appropriately.

In conclusion, Sodium gentisate, identified by CAS No. 4955-90-2, is a multifaceted compound with significant implications in pharmaceuticals, biochemical research, and material science. Its unique chemical properties, coupled with its biological activities, make it a valuable asset in developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in modern science is set to grow even further.